Cas no 2228269-87-0 (3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol
• CAS No: 2228269-87-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6470677
• PubChem ID: 165758004
• Update Time: 2025-06-08

3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol
• EN300-1816204
• 2228269-87-0
• 3-[(2,3-dimethoxyphenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C13H19NO3/c1-16-11-5-3-4-10(12(11)17-2)8-13(15)6-7-14-9-13/h3-5,14-15H,6-9H2,1-2H3
• InChI Key： CWSHBMCIUAMABK-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C=2OC)OC)CNCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.7Ų

Additional information on 3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol

Introduction to 3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol (CAS No: 2228269-87-0)

3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol, identified by its CAS number 2228269-87-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidinyl core substituted with a 2,3-dimethoxyphenylmethyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of methoxy groups on the aromatic ring enhances its interactability with biological targets, making it a promising candidate for further investigation in drug discovery.

The pyrrolidin-3-ol moiety in the molecular structure contributes to the compound's solubility and metabolic stability, which are critical factors in the development of therapeutic agents. This feature is particularly relevant in designing molecules that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles. Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their pharmacokinetic properties, allowing researchers to prioritize candidates like 3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol for experimental validation.

One of the most compelling aspects of this compound is its potential role in modulating central nervous system (CNS) pathways. The structural motif is reminiscent of known bioactive molecules that interact with neurotransmitter receptors and ion channels. For instance, analogs containing a pyrrolidinyl ring have been explored for their effects on serotonin and dopamine systems, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The 2,3-dimethoxyphenyl substituent further suggests possible interactions with G-protein coupled receptors (GPCRs), which are key targets for many modern therapeutics.

In recent years, there has been a surge in interest regarding molecules that can modulate inflammation and immune responses. The unique scaffold of 3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol may offer novel mechanisms of action in this context. Preclinical studies have indicated that certain phenolic derivatives can inhibit inflammatory cytokine production by interacting with nuclear factor kappa B (NF-κB) signaling pathways. Given the compound's structural features, it is hypothesized that it could serve as a lead compound for developing anti-inflammatory agents with improved selectivity and reduced side effects.

The synthesis of 3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol presents an intriguing challenge for organic chemists due to the complexity of its framework. Multi-step synthetic routes involving Buchwald-Hartwig coupling reactions and nucleophilic substitutions have been reported to achieve high yields and purity. These synthetic strategies not only highlight the versatility of modern catalytic methods but also underscore the importance of efficient synthetic planning in drug development pipelines. The availability of reliable synthetic protocols is crucial for enabling further exploration of this compound's pharmacological potential.

From a medicinal chemistry perspective, the optimization of 3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol could lead to the discovery of novel therapeutic entities. Structural modifications such as halogenation or functionalization at the aromatic ring may enhance binding affinity or alter metabolic profiles. High-throughput screening (HTS) campaigns combined with structure-based drug design (SBDD) approaches are being employed to identify optimal analogs. These integrative strategies leverage both experimental data and computational modeling to accelerate the discovery process.

The compound's potential applications extend beyond CNS disorders. Emerging research suggests that it may exhibit properties relevant to metabolic diseases, such as modulating glucose homeostasis or lipid metabolism. This dual functionality makes it an attractive candidate for polypharmacological interventions, where a single molecule targets multiple disease pathways simultaneously. Such an approach could address complex conditions more effectively than traditional monotherapies.

In conclusion, 3-(2,3-dimethoxyphenyl)methylpyrrolidin-3-ol (CAS No: 2228269-87-0) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable scaffold for drug discovery efforts aimed at treating neurological and metabolic disorders. As research progresses, further elucidation of its mechanism(s) of action will be essential to realizing its full therapeutic promise.